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molecular formula C11H17NO2 B8527235 (R)-1-Benzylamino-3-methoxy-propan-2-ol

(R)-1-Benzylamino-3-methoxy-propan-2-ol

Cat. No. B8527235
M. Wt: 195.26 g/mol
InChI Key: RGOHKJXNUBPFJD-LLVKDONJSA-N
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Patent
US08658641B2

Procedure details

Starting materials: benzyl amine and 2-(methoxymethyl)oxirane
Name
benzyl amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-(methoxymethyl)oxirane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-(benzylamino)-3-methoxypropan-2-ol

Identifiers

REACTION_CXSMILES
[CH2:1]([NH2:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[CH3:9][O:10][CH2:11][CH:12]1[CH2:14][O:13]1>>[CH2:1]([NH:8][CH2:14][CH:12]([OH:13])[CH2:11][O:10][CH3:9])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1

Inputs

Step One
Name
benzyl amine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)N
Step Two
Name
2-(methoxymethyl)oxirane
Quantity
0 (± 1) mol
Type
reactant
Smiles
COCC1OC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-(benzylamino)-3-methoxypropan-2-ol
Type
Smiles
C(C1=CC=CC=C1)NCC(COC)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08658641B2

Procedure details

Starting materials: benzyl amine and 2-(methoxymethyl)oxirane
Name
benzyl amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-(methoxymethyl)oxirane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-(benzylamino)-3-methoxypropan-2-ol

Identifiers

REACTION_CXSMILES
[CH2:1]([NH2:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[CH3:9][O:10][CH2:11][CH:12]1[CH2:14][O:13]1>>[CH2:1]([NH:8][CH2:14][CH:12]([OH:13])[CH2:11][O:10][CH3:9])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1

Inputs

Step One
Name
benzyl amine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)N
Step Two
Name
2-(methoxymethyl)oxirane
Quantity
0 (± 1) mol
Type
reactant
Smiles
COCC1OC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-(benzylamino)-3-methoxypropan-2-ol
Type
Smiles
C(C1=CC=CC=C1)NCC(COC)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.